Cas no 2228548-21-6 (2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan
• CAS No: 2228548-21-6
• MF: C₁₀H₁₅BrO₂
• MW: 247.128902673721
• CID: 6092560
• PubChem ID: 165708832
• Update Time: 2025-06-14

2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan
• 2228548-21-6
• EN300-1921253

• Inchi： 1S/C10H15BrO2/c1-10(2,7-11)9-5-4-8(13-9)6-12-3/h4-5H,6-7H2,1-3H3
• InChI Key： YEMWHDZXBTWTMJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CC=C(COC)O1

Computed Properties

• Exact Mass: 246.02554g/mol
• Monoisotopic Mass: 246.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.4Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan

Comprehensive Analysis of 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan (CAS No. 2228548-21-6)

The compound 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan (CAS No. 2228548-21-6) is a furan derivative with significant potential in organic synthesis and pharmaceutical applications. Its unique molecular structure, featuring a brominated isopropyl group and a methoxymethyl substituent, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel bioactive molecules and functional materials.

In recent years, the demand for furan-based compounds has surged, driven by their applications in green chemistry and sustainable manufacturing. The methoxymethyl group in this compound enhances its solubility and reactivity, making it suitable for catalytic transformations and polymer synthesis. Additionally, the bromo substituent offers a handle for further functionalization, enabling the creation of diverse chemical libraries for drug discovery.

One of the trending topics in chemical research is the exploration of heterocyclic compounds for antiviral and anti-inflammatory applications. 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan has drawn attention as a potential precursor for such studies. Its structural motifs align with the pharmacophores of several FDA-approved drugs, sparking interest in its structure-activity relationships (SAR).

From a synthetic perspective, this compound is often discussed in the context of cross-coupling reactions and click chemistry. Its compatibility with palladium-catalyzed and copper-mediated reactions makes it a valuable building block for high-throughput screening platforms. Laboratories focusing on medicinal chemistry and material science frequently search for optimized protocols to incorporate this furan derivative into their workflows.

Environmental considerations are also paramount in modern chemistry. The methoxymethyl furan moiety is considered a biorenewable alternative to petroleum-derived intermediates. This aligns with the global push toward carbon-neutral processes, a hot topic in academic and industrial circles. Researchers are investigating its degradation pathways and eco-toxicity profiles to ensure compliance with REACH and other regulatory frameworks.

In summary, 2-(1-bromo-2-methylpropan-2-yl)-5-(methoxymethyl)furan (CAS No. 2228548-21-6) represents a multifaceted compound with broad applicability. Its relevance to drug development, green chemistry, and advanced materials ensures its continued prominence in scientific discourse. As innovation accelerates, this furan derivative is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.